Cas no 1702061-83-3 (4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid)
1702061-83-3 structure
Product Name:4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid
CAS No:1702061-83-3
MF:C9H15N3O3
MW:213.233701944351
CID:5823067
PubChem ID:107344247
Update Time:2024-01-12
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid
- 1702061-83-3
- EN300-1107304
-
- Inchi: 1S/C9H15N3O3/c1-2-15-5-3-4-12-6-7(10)8(11-12)9(13)14/h6H,2-5,10H2,1H3,(H,13,14)
- InChI Key: SZNCXPZRDXYYOJ-UHFFFAOYSA-N
- SMILES: O(CC)CCCN1C=C(C(C(=O)O)=N1)N
Computed Properties
- Exact Mass: 213.11134135g/mol
- Monoisotopic Mass: 213.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 90.4Ų
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107304-0.05g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1107304-0.1g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1107304-0.25g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1107304-0.5g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1107304-1.0g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1107304-2.5g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1107304-5.0g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1107304-10.0g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1107304-1g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1107304-5g |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid |
1702061-83-3 | 95% | 5g |
$3065.0 | 2023-10-27 |
4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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